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For Researchers, Scientists, and Nuclear Forensics Professionals

Abstract
Uranium-240 (²⁴⁰U) is a short-lived, synthetic isotope of uranium with significant applications in

nuclear forensics and academic research. Its brief half-life and specific production pathway

make it a valuable indicator for the characterization of nuclear materials and the analysis of

post-detonation environments. This technical guide provides a comprehensive overview of the

fundamental properties, production, and detection of Uranium-240. It details its primary

application in nuclear forensics and presents a generalized experimental workflow for its

analysis. The information is intended for researchers and scientists working in nuclear physics,

radiochemistry, and international security.

Core Properties of Uranium-240
Uranium-240 is an artificially produced radioisotope of uranium.[1] It is characterized by a short

half-life, which makes its study challenging but also renders it a useful tool for time-sensitive

analyses.[2]
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Physical and Nuclear Data
The key physical and nuclear properties of Uranium-240 are summarized in the table below,

with comparisons to other common uranium isotopes.

Property Uranium-240 Uranium-238 Uranium-235

Atomic Mass (amu)
240.0565857 ±

0.0000056[3]
238.05079 235.043928

Half-life 14.1 ± 0.1 hours[1] 4.463 x 10⁹ years 7.04 x 10⁸ years

Primary Decay Mode β⁻ (Beta decay)[1][2] α (Alpha decay) α (Alpha decay)

Daughter Isotope
Neptunium-240

(²⁴⁰Np)[1][4]
Thorium-234 Thorium-231

Natural Abundance Negligible[2] 99.2742% 0.7204%

Spin and Parity 0+[1] 0+ 7/2-

Binding Energy (keV)
1812431.697 ±

5.203[3]

Beta Decay Energy

(keV)
388.346 ± 15.793[3]

Production and Decay Pathway
Uranium-240 is primarily produced through successive neutron capture, starting from Uranium-

238. The process is significant in environments with high neutron flux, such as nuclear reactors

and during nuclear detonations.[2]

The production and subsequent decay of Uranium-240 can be visualized as follows:

Uranium-238 (Stable) Uranium-239+ neutron (n,γ) Uranium-240+ neutron (n,γ) Neptunium-240β⁻ decay (14.1 h) Plutonium-240β⁻ decay (61.9 min)
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Caption: Production and decay pathway of Uranium-240.

Academic Research Applications: Nuclear
Forensics
The principal application of Uranium-240 in academic and applied research is in the field of

nuclear forensics.[2] Its presence and isotopic ratio can provide crucial information about the

origin, history, and nature of nuclear materials.

Signature Isotope in Nuclear Detonations
In the context of a nuclear detonation, the high neutron flux leads to the formation of various

isotopes, including Uranium-240. Due to its short half-life, the presence of Uranium-240 in

post-detonation debris is a strong indicator that the event was recent. By measuring the ratio of

Uranium-240 to other, longer-lived isotopes, scientists can estimate the time since the

detonation. This makes it a valuable tool for stockpile radiochemistry and for verifying the

performance characteristics of nuclear devices.[2]

Characterization of Nuclear Materials
The detection of Uranium-240 in environmental samples can signify contamination from

nuclear activities.[2] Isotopic analysis of uranium, including the search for trace amounts of

short-lived isotopes like Uranium-240, can help in identifying and characterizing sources of

illicit nuclear materials. While Uranium-235 and Uranium-238 are the most abundant isotopes,

the presence of rarer isotopes provides a more detailed signature for forensic analysis.[5]

Experimental Protocols: A Generalized Workflow
Detailed experimental protocols for Uranium-240 are not widely published due to the

specialized nature of the work. However, a generalized workflow for the detection and

measurement of Uranium-240 can be outlined based on existing literature. The primary

challenge in these experiments is the short half-life of both Uranium-240 and its precursor,

Uranium-239 (half-life of 23.45 minutes).[2]

Sample Preparation and Chemical Separation
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For the analysis of environmental swipes or other samples, the initial step involves the

chemical separation of uranium from the bulk material. This is a critical step to remove

interfering isotopes and to concentrate the uranium fraction.

Isotopic Analysis by Accelerator Mass Spectrometry
(AMS)
Due to its high sensitivity, Accelerator Mass Spectrometry (AMS) is the preferred method for

the detection and quantification of trace amounts of Uranium-240.[2][6] AMS can differentiate

between isotopes with high resolution, making it possible to measure the low concentrations of

Uranium-240 expected in forensic samples.

A conceptual workflow for the experimental analysis of Uranium-240 is presented below:
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Sample Collection & Preparation

Measurement

Data Analysis & Interpretation

Collection of Environmental or Debris Sample

Leaching of Uranium

Chemical Separation of Uranium

Accelerator Mass Spectrometry (AMS)

Detection of ²⁴⁰U Ions

Quantification of ²⁴⁰U/²³⁸U Ratio

Isotopic Ratio Analysis

Forensic Interpretation (e.g., age, origin)

Click to download full resolution via product page

Caption: Generalized experimental workflow for Uranium-240 analysis.
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Challenges and Future Directions
The primary challenge in the study and application of Uranium-240 is its short half-life and the

even shorter half-life of its immediate precursor, Uranium-239. This makes the experimental

determination of its neutron capture cross-section difficult.[2] Future research will likely focus

on refining measurement techniques, such as AMS, to improve the accuracy and precision of

Uranium-240 detection.[6] Such advancements will enhance its utility in nuclear forensics and

contribute to a more robust understanding of nuclear processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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